Cas no 1495-99-4 (3-Fluoro-2-methylbiphenyl)

• Product Name: 3-Fluoro-2-methylbiphenyl
• CAS No: 1495-99-4
• MF: C₁₃H₁₁F
• MW: 186.224847078323
• CID: 4997904
• Update Time: 2025-04-23

3-Fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methylbiphenyl
• 1-fluoro-2-methyl-3-phenylbenzene
• 3-Fluoro-2-methylbiphenyl

• Inchi： 1S/C13H11F/c1-10-12(8-5-9-13(10)14)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key： UWLXLSCYLWQUPN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 3-Fluoro-2-methylbiphenyl

3-Fluoro-2-methylbiphenyl (CAS No. 1495-99-4): Properties, Applications, and Market Insights

3-Fluoro-2-methylbiphenyl (CAS No. 1495-99-4) is a fluorinated aromatic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This fluorinated biphenyl derivative is known for its unique chemical properties, making it a valuable intermediate in organic synthesis. With the growing demand for fluorinated compounds in drug development, 3-Fluoro-2-methylbiphenyl has become a subject of interest for researchers and manufacturers alike.

The molecular structure of 3-Fluoro-2-methylbiphenyl consists of a biphenyl core with a fluorine atom at the 3-position and a methyl group at the 2-position. This structural configuration enhances its reactivity and stability, making it suitable for various cross-coupling reactions and catalytic processes. The compound's lipophilicity and electron-withdrawing properties are particularly advantageous in the design of bioactive molecules, which is why it is frequently used in the synthesis of pharmaceutical intermediates.

One of the key applications of 3-Fluoro-2-methylbiphenyl is in the development of small-molecule drugs. Fluorinated compounds are increasingly popular in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. Researchers have explored its use in kinase inhibitors and central nervous system (CNS) therapeutics, where the fluorine atom plays a critical role in modulating biological activity. Additionally, its derivatives have shown promise in agrochemical formulations, particularly in the synthesis of herbicides and fungicides.

The market for 3-Fluoro-2-methylbiphenyl is expanding, driven by the rising demand for fluorinated building blocks in the pharmaceutical sector. Companies specializing in custom synthesis and fine chemicals are actively investing in scalable production methods to meet industry needs. Recent advancements in green chemistry have also influenced its synthesis, with a focus on reducing hazardous byproducts and improving yield efficiency.

From an environmental and regulatory perspective, 3-Fluoro-2-methylbiphenyl is considered a safer alternative to more hazardous halogenated compounds. Its low toxicity profile and biodegradability make it a preferred choice for sustainable chemical processes. Regulatory bodies such as the EPA and REACH have classified it as a low-risk substance, further boosting its adoption in industrial applications.

In conclusion, 3-Fluoro-2-methylbiphenyl (CAS No. 1495-99-4) is a versatile and high-value chemical with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique properties, coupled with the growing emphasis on fluorine chemistry, position it as a critical component in modern synthetic chemistry. As research continues to uncover new uses, its market potential is expected to rise significantly in the coming years.